3-(6-cyclopropylimidazo[2,1-b]thiazol-3-yl)-N-(4-(pyridin-3-yl)thiazol-2-yl)propanamide

• IUPAC Name: 3-(6-cyclopropylimidazo[2,1-b][1,3]thiazol-3-yl)-N-(4-pyridin-3-yl-1,3-thiazol-2-yl)propanamide
• InChI: InChI=1S/C19H17N5OS2/c25-17(23-18-21-16(11-26-18)13-2-1-7-20-8-13)6-5-14-10-27-19-22-15(9-24(14)19)12-3-4-12/h1-2,7-12H,3-6H2,(H,21,23,25)
• InChI Key: PBRJYOSCYOCBLB-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CN3C(=CSC3=N2)CCC(=O)NC4=NC(=CS4)C5=CN=CC=C5
• Molecular Formula: C19H17N5OS2
• Molecular Weight: 395.5 g/mol

Description

The compound “3-(6-cyclopropylimidazo[2,1-b][1,3]thiazol-3-yl)propanoic acid” is a chemical with the molecular formula C11H12N2O2S. It’s used only for research and development under the supervision of a technically qualified individual.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 236.29. More detailed physical and chemical properties couldn’t be found.

Scientific Research Applications

Microwave-Assisted Synthesis and Heterocycle Formation

Microwave-assisted synthesis has been demonstrated as an efficient method for creating novel heterocyclic compounds, which can include derivatives related to 3-(6-cyclopropylimidazo[2,1-b]thiazol-3-yl)-N-(4-(pyridin-3-yl)thiazol-2-yl)propanamide. This approach offers better yields in shorter times compared to traditional synthesis methods. For example, the synthesis of pyrido[3,2-f][1,4]thiazepines from 3-amino-3-thioxopropanamide showcases the versatility of microwave-assisted techniques in producing complex heterocycles (Faty, Youssef, & Youssef, 2011).

Antiviral Drug Discovery

The compound's chemical class has relevance in antiviral drug discovery, where similar structural motifs are explored for their therapeutic potential. Stories on antiviral drug discovery highlight the importance of heterocyclic compounds, including thiazolyl and pyridyl derivatives, in developing treatments for various viral infections. This research domain continually evaluates new chemical entities for their potential as antiviral agents, underscoring the significance of compounds like this compound (De Clercq, 2009).

Novel Heterocyclic Syntheses

Research into synthesizing new heterocycles containing a 2-aminopyrimidine moiety, linked with various heterocycles, highlights the continuous interest in exploring the chemical space around compounds like this compound for potential biological activities. These efforts not only expand the understanding of heterocyclic chemistry but also open avenues for discovering novel therapeutic agents (Moustafa, Ahmed, & Khodairy, 2017).

Spirocompound Synthesis

The creation of spiro[imidazo[2,1-b][1,3]thiazole-6,3'-pyrrolidine] derivatives illustrates the intricate chemistry involved in synthesizing compounds related to this compound. Such research demonstrates the potential for developing compounds with unique structural and potentially pharmacological properties (Saliyeva et al., 2018).

Safety and Hazards

This compound is used only for research and development under the supervision of a technically qualified individual. Any clothing contaminated by the product should be immediately removed.

Mechanism of Action

Target of Action

Compounds with similar structures have been associated with thephosphatidylinositol 3-kinase (PI3K) signalling pathway . This pathway plays a crucial role in cellular functions such as growth, proliferation, differentiation, motility, survival and intracellular trafficking .

Mode of Action

Based on its potential association with the pi3k pathway, it could be inferred that the compound might interact with the pi3k enzymes, thereby influencing the downstream signaling cascades .

Biochemical Pathways

The compound potentially affects the PI3K signaling pathway . This pathway is involved in a variety of cellular processes, including cell growth, proliferation, differentiation, and survival . Aberrant expression of this pathway is often associated with tumorigenesis and progression .

Result of Action

Given its potential association with the pi3k pathway, it could be inferred that the compound might have effects on cellular growth, proliferation, and survival .